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Compound of Interest

Compound Name: ZINC LAURATE

Cat. No.: B8266769

Get Quote

\ J

CAS Number: 2452-01-9

This in-depth technical guide provides a comprehensive overview of zinc laurate, a versatile
compound with applications ranging from industrial processes to cosmetic and pharmaceutical
formulations. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical and physical properties, safety data,
experimental protocols, and mechanisms of action.

Chemical and Physical Properties

Zinc laurate, the zinc salt of lauric acid, is a white to off-white, waxy powder.[1] It is practically
insoluble in water and alcohol but soluble in organic solvents like toluene.[2] Key quantitative
data regarding its properties are summarized in the table below.
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Property Value Reference
Molecular Formula C24H4604Zn [3114]
Molecular Weight 464.0 g/mol [3114]

CAS Number 2452-01-9 [1113114]

EC Number 219-518-5/291-199-5 [3]

Melting Point 125-135°C [5]

Flash Point >250 °C (Closed Cup)

Specific Gravity 1.08 [5]
Solubility in Water Insoluble [1]

Safety Data Sheet Summary

A comprehensive understanding of the safety profile of zinc laurate is crucial for its handling
and application in research and development. The following tables summarize key toxicological
and safety information derived from various safety data sheets.

Toxicological Data
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Endpoint Result Species Reference
Acute Oral Toxicity Not determined - [6]
Acute Dermal Toxicity Not determined - [6]

Acute Inhalation

o LC50 > 5.08 mg/L air Rat [7]
Toxicity
) o May cause skin
Skin Irritation o - [8]
irritation
o May cause eye
Eye Irritation T - [8]
irritation
Sensitization Not a sensitizer Human [7]

. . Not considered
Carcinogenicity _ ' - 8]
carcinogenic

| Identificati | i

Hazard Statement Precautionary Statement

Personal Protective
Equipment (PPE)

P273: Avoid release to the Safety glasses with side

N environment. P501: Dispose of  shields or goggles, rubber
Not classified as hazardous

) contents/container in gloves, NIOSH/MSHA
according to GHS[4][6] . ) o

accordance with local approved air-purifying

regulations. respirator as needed.

Experimental Protocols
Synthesis of Zinc Laurate

Several methods for the synthesis of zinc laurate have been reported. Below are two common
experimental protocols.

Method 1: Precipitation from Soluble Soap

This method involves the reaction of a soluble laurate soap with a zinc salt.
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» Saponification: A solution of sodium laurate is prepared by reacting lauric acid with a
stoichiometric amount of sodium hydroxide in an aqueous solution at 80°C for 1.5 hours. A
10 wt% excess of sodium hydroxide is recommended.

e Double Decomposition: A solution of zinc chloride is added to the sodium laurate solution. A
20 wt% excess of zinc chloride is recommended. The reaction is carried out at 80°C with
rapid stirring, maintaining a pH of 5-6.

« |solation: The precipitated zinc laurate is filtered, washed with deionized water to remove
impurities, and dried at an appropriate temperature.

Method 2: Direct Reaction of Zinc Oxide with Lauric Acid
This method involves the direct reaction of zinc oxide with lauric acid.

e Preparation of Zinc Oxide Suspension: Suspend 27.5g of chemically pure zinc oxide in
150mL of water, and add 0.5g of morpholine.

e Preparation of Lauric Acid Emulsion: Dissolve 140.6g of commercial-grade lauric acid and
0.5g of morpholine in 700mL of water to form an emulsion, maintaining the temperature at
65°C.

o Reaction: Gradually add the prepared lauric acid emulsion to the zinc oxide suspension over
1 hour, while maintaining the temperature at 55°C and stirring thoroughly.

« Isolation: The resulting zinc laurate product is then filtered and dried.[2]

Characterization

The synthesized zinc laurate can be characterized using various analytical techniques:

e Melting Point Determination: To confirm the purity of the synthesized product. The expected
melting point is in the range of 128 + 5 °C.

« Infrared (IR) Spectroscopy: To identify the characteristic absorption peaks. Zinc laurate
exhibits two characteristic peaks between 1580 cm~! and 1400 cm~1, indicating the
coordination of the carboxylate group with the zinc ion.
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o Content Analysis: To determine the percentage of zinc and lauric acid in the final product.
The typical content of lauric acid is less than 1 wt%, and zinc is in the range of 13.5 wt% -
15.5 wt%.

Applications and Mechanisms of Action

Zinc laurate's unique properties make it a valuable ingredient in various industrial and
commercial products.

Heat Stabilizer for PVC

Zinc laurate is widely used as a heat stabilizer in the processing of polyvinyl chloride (PVC).[9]
[10] During PVC processing at high temperatures, the polymer can degrade, releasing
hydrochloric acid (HCI) and leading to discoloration and loss of mechanical properties.[11] Zinc
laurate helps to prevent this degradation through a synergistic mechanism with other metallic
soaps like calcium stearate.

The diagram below illustrates the proposed mechanism of PVC stabilization by a mixed
Calcium/Zinc stearate system, which is analogous to the function of zinc laurate.
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Caption: PVC stabilization mechanism by a mixed metal soap system.
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Cosmetic and Personal Care Products

In the cosmetic industry, zinc laurate serves multiple functions, primarily as an anticaking
agent, opacifying agent, and viscosity controlling agent.[3][12][13] Its ability to improve the
texture, feel, and stability of formulations makes it a common ingredient in powders, creams,
and lotions.[12][14]

The following diagram illustrates the workflow for incorporating zinc laurate into a cosmetic

powder formulation.
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Caption: Workflow for cosmetic powder formulation with zinc laurate.

Conclusion

Zinc laurate is a multifunctional compound with a well-established safety profile for its intended
uses. Its applications in PVC stabilization and cosmetic formulations are based on its unique
chemical and physical properties. The experimental protocols provided in this guide offer a
starting point for researchers interested in the synthesis and characterization of this versatile
material. Further research into its potential applications in drug delivery and other biomedical
fields may be warranted, given its low toxicity and functional properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Zinc Laurate: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8266769/docs#zinc-laurate-a-
comprehensive-technical-guide-for-researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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